Isohyperoside
Overview
Description
Isohyperoside is a natural product found in Rhododendron dauricum with data available.
Scientific Research Applications
Cardioprotective Effects Isohyperoside has demonstrated myocardial protective effects. In a study on H9c2 rat cardiomyoblasts, isohyperoside showed significant protective effects against H2O2-induced injury. It reduced lactate dehydrogenase (LDH) leakage, decreased malondialdehyde (MDA) level, and increased superoxide dismutase (SOD) activity, indicating its potential in protecting cardiac cells from oxidative damage (Li et al., 2015).
Allelopathic Component in Plant Ecology Isohyperoside is identified as isoschaftoside, an allelopathic di-C-glycosylflavone in Desmodium spp. root exudates. Its biosynthesis involves sequential glucosylation and arabinosylation of 2-hydroxynaringenin, with a possible role for a dehydratase enzyme in vivo for the complete biosynthesis. This understanding helps in exploring its role in plant ecology and interactions (Hamilton et al., 2012).
Photocatalytic and Electrochemical Activities A study involving isoimperatorin, a natural furanocoumarin, used as a reducing agent to synthesize silver nanoparticles, demonstrated photocatalytic and electrocatalytic activities. These nanoparticles exhibited high degradation rates for various dyes and chemicals, suggesting that compounds related to isohyperoside can be effective in environmental applications (Mavaei et al., 2020).
Nutritional Monitoring and Health While not directly involving isohyperoside, nuclear and isotopic techniques in nutritional research enhance sensitivity in monitoring and have been extensively used to analyze human energy requirements, body composition, and metabolism of nutrients. Such methods hold potential for further investigating compounds like isohyperoside in nutritional studies (Valencia & Iyengar, 2002; Iyengar, 2002).
Inositol in Diabetes Treatment Research on inositol and its derivatives, closely related to compounds like isohyperoside, suggests potential benefits in managing diabetes and gestational diabetes. These studies highlight the importance of investigating similar compounds for therapeutic uses (Özturan et al., 2019).
properties
CAS RN |
35589-21-0 |
|---|---|
Molecular Formula |
C21H20O12 |
Molecular Weight |
464.4 g/mol |
IUPAC Name |
3-[(2S,3R,4R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one |
InChI |
InChI=1S/C21H20O12/c22-6-12(27)19-16(29)17(30)21(32-19)33-20-15(28)14-11(26)4-8(23)5-13(14)31-18(20)7-1-2-9(24)10(25)3-7/h1-5,12,16-17,19,21-27,29-30H,6H2/t12-,16-,17-,19+,21+/m1/s1 |
InChI Key |
OPJZLUXFQFQYAI-KHPGOBPMSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H](O4)[C@@H](CO)O)O)O)O)O |
SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)C(CO)O)O)O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)C(CO)O)O)O)O)O |
Other CAS RN |
35589-21-0 |
synonyms |
isohyperoside isohyperoside acetate isohyperoside, (alpha)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-ethyl-2-[3-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)prop-1-en-1-yl]-1,3-benzothiazol-3-ium](/img/structure/B1236279.png)
![[3,5-dihydroxy-6-oxo-8-[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]-1-(3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl)benzo[7]annulen-4-yl] 3,4,5-trihydroxybenzoate](/img/structure/B1236280.png)
![N(4)-{2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->3)-[2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->6)]-[beta-D-xylofuranosyl-(1->2)]-beta-D-mannopyranosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucopyranosyl}-L-asparagine](/img/structure/B1236299.png)
